Cas no 80418-70-8 (Octanoic acid, 8-chloro-, chloromethyl ester)

Octanoic acid, 8-chloro-, chloromethyl ester structure
80418-70-8 structure
Product name:Octanoic acid, 8-chloro-, chloromethyl ester
CAS No:80418-70-8
MF:C9H16O2Cl2
MW:227.12814
CID:705692
PubChem ID:525226

Octanoic acid, 8-chloro-, chloromethyl ester Chemical and Physical Properties

Names and Identifiers

    • Octanoic acid, 8-chloro-, chloromethyl ester
    • chloromethyl 8-chlorooctanoate
    • Chloromethyl 8-chloro-octanoate
    • 80418-70-8
    • 8-Chlorooctanoic acid, chloromethyl ester
    • DTXSID20335447
    • YEDAJMGEJCGDOV-UHFFFAOYSA-N
    • Inchi: InChI=1S/C9H16Cl2O2/c10-7-5-3-1-2-4-6-9(12)13-8-11/h1-8H2
    • InChI Key: YEDAJMGEJCGDOV-UHFFFAOYSA-N
    • SMILES: C(CCCC(=O)OCCl)CCCCl

Computed Properties

  • Exact Mass: 226.0527351g/mol
  • Monoisotopic Mass: 226.0527351g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 9
  • Complexity: 129
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 26.3Ų

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